Cas no 124078-87-1 (3-(4-phenylpiperazin-1-yl)propanoic acid)

3-(4-Phenylpiperazin-1-yl)propanoic acid is a versatile intermediate in organic synthesis, particularly valued for its piperazine and carboxylic acid functional groups. The phenylpiperazine moiety enhances its utility in pharmaceutical research, where it serves as a key building block for bioactive molecules, including CNS-targeting compounds. The propanoic acid linker provides additional reactivity for conjugation or further derivatization. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in diverse synthetic applications. Its structural features make it a valuable scaffold for developing ligands with potential pharmacological activity, particularly in neurotransmitter receptor modulation. The compound's stability under standard laboratory conditions further supports its practicality in multistep synthetic routes.

3-(4-phenylpiperazin-1-yl)propanoic acid structure

124078-87-1 structure

Product Name:3-(4-phenylpiperazin-1-yl)propanoic acid

CAS No:124078-87-1

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

MDL:MFCD05668055

CID:855185

PubChem ID:258312

Update Time:2025-05-27

3-(4-phenylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-phenylpiperazin-1-yl)propanoic acid
- 3-(4-Phenyl-piperazin-1-yl)-propionic acid
- 1-Piperazinepropanoic acid, 4-phenyl-
- 3-(4-phenyl-1-piperazinyl)propionic acid
- 3-(4-phenyl-1-piperazinyl)-propionic acid
- 3-(4-phenylpiperazin-1-yl)propionic acid
- 3-(4-phenyl-piperazino)-propionic acid
- 3-(4-Phenyl-piperazino)-propionsaeure
- AC1L5YOG
- ACMC-20c3v4
- NCIOpen2_005377
- NSC87111
- SureCN2114983
- SY065829
- F81418
- SCHEMBL2114983
- MFCD05668055
- DTXSID20293073
- CS-0117005
- DB-062223
- NSC-87111
- VS-09781
- 3-(4-Phenyl-1-piperazinyl)propanoic acid
- AKOS000352268
- STL374133
- 124078-87-1
- BBL030389
- MDL： MFCD05668055
- Inchi： 1S/C13H18N2O2/c16-13(17)6-7-14-8-10-15(11-9-14)12-4-2-1-3-5-12/h1-5H,6-11H2,(H,16,17)
- InChI Key： JUXGOBSASOVDKO-UHFFFAOYSA-N
- SMILES： OC(CCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

Exact Mass: 234.13694
Monoisotopic Mass: 234.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8A^2
XLogP3: -0.9

Experimental Properties

PSA: 43.78

3-(4-phenylpiperazin-1-yl)propanoic acid Security Information

Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 22-26-36/37/39

3-(4-phenylpiperazin-1-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	126422-1G	3-(4-Phenyl-piperazin-1-yl)-propionic acid, 98%	124078-87-1	98%	1G	￥ 2600	2022-04-26
Chemenu	CM335441-1g	3-(4-Phenyl-1-piperazinyl)propanoic acid	124078-87-1	95%+	1g	$627	2022-09-30
eNovation Chemicals LLC	D762176-1g	1-Piperazinepropanoic acid, 4-phenyl-	124078-87-1	98%	1g	$585	2023-09-04
eNovation Chemicals LLC	Y1195265-1g	3-(4-Phenyl-1-piperazinyl)propanoic Acid	124078-87-1	98%	1g	$715	2024-07-20
Chemenu	CM335441-1g	3-(4-Phenyl-1-piperazinyl)propanoic acid	124078-87-1	95%+	1g	$627	2021-08-18
Aaron	AR000M8B-1g	1-Piperazinepropanoic acid, 4-phenyl-	124078-87-1	95%	1g	$693.00	2025-02-10
Aaron	AR000M8B-100mg	1-Piperazinepropanoic acid, 4-phenyl-	124078-87-1	95%	100mg	$208.00	2025-02-10
Aaron	AR000M8B-250mg	1-Piperazinepropanoic acid, 4-phenyl-	124078-87-1	95%	250mg	$347.00	2025-02-10
Aaron	AR000M8B-500mg	1-Piperazinepropanoic acid, 4-phenyl-	124078-87-1	95%	500mg	$520.00	2025-02-10
eNovation Chemicals LLC	Y1195265-1g	3-(4-Phenyl-1-piperazinyl)propanoic Acid	124078-87-1	98%	1g	$715	2025-02-20